Tert-butyl But-3-ynoate

• IUPAC Name: tert-butyl but-3-ynoate
• InChI: InChI=1S/C8H12O2/c1-5-6-7(9)10-8(2,3)4/h1H,6H2,2-4H3
• InChI Key: VWOHDUAEHGJQSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC#C
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol

Description

Tert-butyl But-3-ynoate is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalytic Applications :

  • Tert-butyl But-3-ynoate has been used in silver-catalyzed π-cyclizations to form hydroxypyrone or pulvinone structures, which are important for organic synthesis (Hermann & Brückner, 2018).
  • It serves as a precursor for arylketenes in benzannulation reactions, facilitating the construction of 1-naphthols, which are valuable in organic synthesis (Bai, Yin, Liu, & Zhu, 2015).

• Intramolecular Cyclization :

  • Tert-butyl But-3-ynoate has been employed in intramolecular cyclization processes, demonstrating its utility in the facile construction of mono- and bicyclic skeletons with stereoselective introduction of side chains (Urabe, Suzuki, & Sato, 1997).

• Protective Group Chemistry :

  • It has been involved in Yb(OTf)3-catalyzed and di-tert-butyl dicarbonate-mediated decarboxylative etherification and esterification reactions, indicating its importance in protective group chemistry (Kaur, Pannu, Brar, Mehta, & Salunke, 2020).

• Biosynthesis Applications :

  • In biosynthesis, tert-butyl But-3-ynoate is a key intermediate for the synthesis of atorvastatin and rosuvastatin, two significant pharmaceutical compounds (Liu, Wu, Zheng, Wang, Zhang, Jin, & Zheng, 2018).

• Asymmetric Oxidation :

  • The compound has been used in the catalytic asymmetric oxidation of tert-butyl disulfide, which is fundamental for the synthesis of tert-butanesulfinamides and sulfoxides, relevant in medicinal chemistry (Cogan, Liu, Kim, Backes, & Ellman, 1998).

• Thermal Hazard Evaluation :

  • Its derivatives have been studied for their thermal hazards, particularly in the context of their use as initiators in polymerization processes (Tsai, You, Qian, & Shu, 2013).

• Synthetic Drug Development :

  • Tert-butyl But-3-ynoate is involved in reactions like the metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones, contributing to the development of synthetic drugs (Xie, Peng, Fan, Liu, Sun, Jiang, Wang, Cao, & He, 2019).